Cas no 31040-12-7 (3-methyl1,2,4triazolo4,3-apyridin-8-amine)

• Product Name: 3-methyl1,2,4triazolo4,3-apyridin-8-amine
• CAS No: 31040-12-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD11896640
• CID: 1038484
• PubChem ID: 590474
• Update Time: 2025-04-20

3-methyl1,2,4triazolo4,3-apyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-[1,2,4]triazolo[4,3-a]pyridin-8-amine
• 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-8-amine
• 3-Methyl-8-amino-s-triazolo<4.3-a>pyridin
• AT12122
• DB-296854
• DTXSID50343550
• 3-Methyl[1,2,4]triazolo[4,3-a]pyridin-8-ylamine #
• BGJXFIHVQNRKQO-UHFFFAOYSA-N
• MFCD11896640
• 31040-12-7
• 1,2,4-Triazolo[4,3-a]pyridin-8-amine, 3-methyl-
• SY086668
• AKOS006338277
• EN300-6772200
• s-Triazolo[4,3-a]pyridine, 8-amino-3-methyl-
• D74511
• 8-Amino-3-methyl-1,2,4-triazolo[4,3-a]pyridine
• A876045
• 8-Amino-3-methyl -1,2,4-triazolo[4,3-a]pyridine
• LS-08595
• CS-0084370
• SCHEMBL11277685
• ALBB-025503
• 3-methyl1,2,4triazolo4,3-apyridin-8-amine

• MDL： MFCD11896640
• Inchi： 1S/C7H8N4/c1-5-9-10-7-6(8)3-2-4-11(5)7/h2-4H,8H2,1H3
• InChI Key： BGJXFIHVQNRKQO-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C1=NN=C2C)N

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21000
• LogP: 1.20110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines